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Compound of Interest

Compound Name: N, 3-diethylaniline

Cat. No.: B12447655

A Technical Guide to the Physical Properties of
Diethylaniline Isomers

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties, specifically the
boiling and melting points, of diethylaniline isomers. The nomenclature "N,3-diethylaniline"” is
ambiguous and does not correspond to a standardly recognized chemical structure. Therefore,
this document addresses the physical properties of the two most plausible interpretations of
this name: N,N-diethylaniline and 3-ethylaniline. A clear distinction between these two isomers
is crucial for accurate research and development.

Data Presentation

The experimentally determined physical properties of N,N-diethylaniline and 3-ethylaniline are
summarized in the table below for direct comparison.
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Property N,N-Diethylaniline 3-Ethylaniline
CAS Number 91-66-7[1] 587-02-0[2]
Molecular Formula CioH1sN[1] CsH11N[2]
Molecular Weight 149.23 g/mol 121.18 g/mol [2]
Boiling Point 216-217 °C[1] 212 °C[2][3]
Melting Point -38 °C[1] -8 °C[2][3]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the melting and boiling points of organic compounds.

1. Determination of Melting Point

The melting point of a solid is the temperature at which it transitions to a liquid state. For a pure
crystalline compound, this transition occurs over a narrow range of 0.5-1.0°C. Impurities
typically depress the melting point and broaden the melting range.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[4]

Capillary tubes (sealed at one end)[5]

Thermometer

Sample of the organic solid
Procedure (Capillary Method):

e A small amount of the finely powdered, dry sample is introduced into a capillary tube to a
height of 2-3 mm.[6]

e The capillary tube is placed in the heating block of the melting point apparatus.[4]
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e The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.[5]

e The heating rate is then reduced to about 1-2°C per minute to allow for thermal equilibrium
between the sample and the thermometer.[4]

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.[6]

e The temperature at which the entire sample has completely liquefied is recorded as the end
of the melting range.[6]

2. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
atmospheric pressure.[7]

Apparatus:

Thiele tube or a micro-boiling point apparatus[8]

Small test tube (fusion tube)

Capillary tube (sealed at one end)[9]

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)[10]

Liquid sample
Procedure (Micro-Boiling Point Method):
e A small volume (a few drops) of the liquid sample is placed in a fusion tube.[9]

o Acapillary tube, sealed at one end, is placed inside the fusion tube with the open end
submerged in the liquid.[10]
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e The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[9]

e This assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).[8]

e The apparatus is heated gently and uniformly.[9]

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is continued until a rapid and continuous stream of bubbles is observed. The
temperature is noted.[9]

e The heat source is removed, and the apparatus is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[11]

Mandatory Visualization

The following diagrams illustrate the logical workflow for the experimental determination of
melting and boiling points.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12447655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation:
Finely powder the solid sample.

l

Load Capillary Tube:
Pack sample to a height of 2-3 mm.

:

Place in Apparatus:
Insert the capillary tube into the heating block.

:

Rapid Heating:
Heat quickly to ~15-20°C below expected MP.

l

Slow Heating:
Reduce heating rate to 1-2°C per minute.

:

Observation & Recording:
Record the temperature range from the first liquid drop to complete melting.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Sample Preparation:
Place a small amount of liquid in a fusion tube.

:

Insert Capillary:
Place an inverted sealed capillary tube into the liquid.

l

Assemble Apparatus:
Attach the fusion tube to a thermometer and place in a Thiele tube.

:

Gentle Heating:
Heat the apparatus slowly and uniformly.

:

Observe Bubbles:
Note the temperature of a rapid, continuous stream of bubbles.

:

Cooling & Recording:
Remove heat and record the temperature when the liquid enters the capillary.
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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